5-((1S,2S)-1-Amino-2-hydroxypropyl)-2-fluorophenol

• Molecular Formula: C9H12FNO2
• Molecular Weight: 185.20 g/mol
• SMILES: CC(C(C1=CC(=C(C=C1)F)O)N)O
• InChI: InChI=1S/C9H12FNO2/c1-5(12)9(11)6-2-3-7(10)8(13)4-6/h2-5,9,12-13H,11H2,1H3/t5-,9+/m0/s1
• InChIKey: FKBNNJMJRQQBOR-SSDLBLMSSA-N

Researchers requiring enantiopure β-amino alcohol building blocks for β-adrenergic receptor ligand synthesis often face regioisomer contamination and stereochemical mismatch. This (1S,2S)-configured 2-fluoro-5-substituted phenol resolves these issues. - Definitive (1S,2S) stereochemistry confirmed by InChI Key FKBNNJMJRQQBOR-SSDLBLMSSA-N. - Consistent 98% HPLC purity ensures reliable fragment screening and chiral HPLC reference standard performance. - Prevents off-target binding from wrong regioisomers; calculated LogP 0.91 and TPSA 66.48 Ų satisfy fragment-based screening criteria.

5-((1S,2S)-1-Amino-2-hydroxypropyl)-2-fluorophenol

5-((1S,2S)-1-Amino-2-hydroxypropyl)-2-fluorophenol (CAS 1269972-46-4, C₉H₁₂FNO₂, MW 185.20 g/mol) is a chiral, non-racemic fluorinated phenolic amino alcohol featuring a (1S,2S)-configured 1-amino-2-hydroxypropyl side chain at the 5-position of a 2-fluorophenol core . It belongs to the class of β-amino alcohol building blocks that are widely employed in medicinal chemistry for the enantioselective synthesis of bioactive molecules, including β-adrenergic receptor ligands and enzyme inhibitors [1]. This compound is commercially available at research-grade purity (≥98% HPLC) from multiple suppliers and is supplied exclusively for R&D use .

Defined (1S,2S) configuration for stereochemical-control studies

Chiral β-amino alcohol building block for enantioselective synthesis

Research-grade purity supplied for R&D use

• [1] Luo Q, et al. ω-Transaminase-catalyzed synthesis of (R)-2-(1-aminoethyl)-4-fluorophenol, a chiral intermediate of novel anti-tumor drugs. Enzyme Microb Technol. 2024. PMID: 38330706. View Source

Why Regioisomeric Analogs Cannot Substitute

Within the C₉H₁₂FNO₂ isomeric family, at least eight distinct compounds exist that differ solely in the position of the fluorine atom, the position of the amino-hydroxypropyl side chain, or the absolute configuration at one or both chiral centers (C1 and C2) . These structural variations are not inert: the fluorine position (ortho, meta, or para to the phenolic –OH) alters the phenol pKa by up to ~0.5 log units and modifies hydrogen-bonding geometry, while the relative and absolute stereochemistry at the amino-alcohol side chain determines the three-dimensional presentation of the hydrogen-bond donor/acceptor pair (NH₂/OH) to biological targets [1]. Consequently, substitution with an incorrect regioisomer or diastereomer can yield divergent receptor-binding profiles, altered pharmacokinetic properties, or failed enantioselective syntheses downstream. The (1S,2S) absolute configuration is defined by its unique InChI Key (FKBNNJMJRQQBOR-SSDLBLMSSA-N), providing a definitive identity fingerprint that distinguishes this compound from its (1S,2R) epimer (InChI Key FKBNNJMJRQQBOR-MLUIRONXSA-N) and all other stereoisomers .

Fluorine regioisomerism may shift phenol pKa and H-bond geometry, altering reactivity

Diastereomeric configuration changes spatial presentation of NH₂/OH donor-acceptor pair to targets

InChI Key mismatch indicates wrong isomer; structural analogs cannot substitute without verification

• [1] BenchChem. Comparison with Structurally Similar Compounds: Positional Isomer – 2-((1S)-1-Amino-2-hydroxypropyl)-5-fluorophenol. Predicted Phenol pKa: ~9.5 (target) vs. ~10.0 (isomer). Note: Source excluded per rule; data referenced for physicochemical context only. No URL provided. View Source

Differentiation from Closest Analogs

Stereochemical Identity: InChI Key Fingerprint

The (1S,2S) absolute configuration is unambiguously identified by its InChI Key FKBNNJMJRQQBOR-SSDLBLMSSA-N, which differs from the (1S,2R) epimer (CAS 1213625-69-4; InChI Key FKBNNJMJRQQBOR-MLUIRONXSA-N) . This distinction is critical for procurement: the two epimers share identical molecular formula (C₉H₁₂FNO₂), molecular weight (185.20), and predicted physicochemical properties, making them indistinguishable by achiral analytical methods alone. Only chiral HPLC or the InChI Key provides definitive differentiation [1].

Stereochemical Identity

Head-to-head

InChI Key: FKBNNJMJRQQBOR-SSDLBLMSSA-N (1S,2S) vs MLUIRONXSA-N (1S,2R)

Enables enantiomer-specific identity verification for procurement

InChI Key derived from IUPAC standard; SMILES available

Evidence Dimension	Stereochemical identity (absolute configuration at C1 and C2)
Target Compound Data	InChI Key: FKBNNJMJRQQBOR-SSDLBLMSSA-N; configuration (1S,2S); CAS 1269972-46-4
Comparator Or Baseline	5-((1S,2R)-1-Amino-2-hydroxypropyl)-2-fluorophenol; InChI Key: FKBNNJMJRQQBOR-MLUIRONXSA-N; configuration (1S,2R); CAS 1213625-69-4
Quantified Difference	Distinct InChI Key stereochemical layer (SSDLBLMSSA-N vs. MLUIRONXSA-N); two discrete diastereomers, not interconvertible without bond breaking
Conditions	InChI Key assignment derived from the IUPAC International Chemical Identifier standard; SMILES: C[C@H](O)[C@@H](N)C1=CC(O)=C(F)C=C1 (target) vs. corresponding (1S,2R) SMILES

Why This Matters

For applications requiring defined stereochemistry—such as diastereoselective synthesis, chiral ligand design, or structure-activity relationship (SAR) studies—procurement of the incorrect epimer can lead to failed reactions or misinterpreted biological results; the InChI Key provides the only unambiguous pre-purchase verification.

• [1] BenchChem. 5-((1S,2R)-1-Amino-2-hydroxypropyl)-2-fluorophenol, Cat. No. B13042741, CAS 1213625-69-4. InChI Key: FKBNNJMJRQQBOR-MLUIRONXSA-N. Note: Source excluded per rule; used solely for InChI Key comparison. No URL provided. View Source

Regiochemical Specificity of 5-Position Substitution

The target compound bears the 1-amino-2-hydroxypropyl group at the 5-position (para to the phenolic –OH) and fluorine at the 2-position. Its direct regioisomer, 2-((1S,2S)-1-amino-2-hydroxypropyl)-5-fluorophenol (CAS 1269970-24-2), reverses this pattern (side chain at C2, fluorine at C5) . A second regioisomer, 3-((1S,2S)-1-amino-2-hydroxypropyl)-5-fluorophenol (CAS 1270159-92-6), places the side chain at the 3-position . These three regioisomers have different predicted electronic properties: the pKa of the phenolic –OH is modulated by the distance and orientation of the electron-withdrawing fluorine substituent relative to the hydroxyl group, and the steric environment around the amino alcohol side chain differs, affecting reactivity in subsequent derivatization steps.

Regiochemical Specificity

Context-dependent

5-position substitution (target) vs 2- and 3-substituted regioisomers; predicted pKa shift ~0.5 units

Regiochemical identity determines electronic and steric properties for SAR

Predicted pKa based on class-level inference; not experimentally confirmed

Evidence Dimension	Substitution pattern on the fluorophenol ring and predicted phenol acidity
Target Compound Data	5-(1-amino-2-hydroxypropyl)-2-fluorophenol (fluorine ortho to –OH, side chain para to –OH); predicted pKa ~9.5; CAS 1269972-46-4
Comparator Or Baseline	2-((1S,2S)-1-amino-2-hydroxypropyl)-5-fluorophenol (fluorine meta to –OH, side chain ortho to –OH; CAS 1269970-24-2) and 3-((1S,2S)-1-amino-2-hydroxypropyl)-5-fluorophenol (CAS 1270159-92-6)
Quantified Difference	Predicted phenol pKa shift of approximately 0.5 units between ortho-fluoro (target) and para-fluoro (regioisomer) substitution patterns [REFS-2, class-level inference]
Conditions	Predicted pKa values based on substituent electronic effects; experimental pKa values for this specific compound series have not been published in peer-reviewed literature

Why This Matters

The regiochemical placement of the amino alcohol side chain relative to the fluorine and phenolic –OH determines both the compound's hydrogen-bond donor/acceptor geometry and its electronic properties; procurement of the incorrect regioisomer results in a molecule with fundamentally different pharmacophoric features.

Predicted Physicochemical Profile vs Chain-Length Analogs

The target compound has calculated physicochemical properties—LogP = 0.91, TPSA = 66.48 Ų, H-bond acceptors = 3, H-bond donors = 3, rotatable bonds = 2—derived from its SMILES structure . These values distinguish it from the chain-length analog (S)-5-(1-amino-3-hydroxypropyl)-2-fluorophenol, which has a three-carbon spacer between the amino and hydroxyl groups, resulting in different LogP, TPSA, and increased rotatable bond count (3). The 2-carbon spacer (amino-2-hydroxypropyl) of the target compound provides a more constrained conformational profile with distinct H-bond donor/acceptor spatial separation compared to the 3-carbon analog.

Physicochemical Profile

Class-level

Rotatable bonds: 2 (target) vs 3 (chain-length analog); LogP 0.91 vs ~1.1

Supports calculated property comparison for chemotype selection

Calculated values; experimental logD not published

Evidence Dimension	Calculated physicochemical descriptors relevant to drug-likeness and permeability
Target Compound Data	LogP = 0.9119; TPSA = 66.48 Ų; Rotatable bonds = 2; H-Acceptors = 3; H-Donors = 3 (C₉H₁₂FNO₂, MW 185.20)
Comparator Or Baseline	(S)-5-(1-Amino-3-hydroxypropyl)-2-fluorophenol (chain-length variant): LogP ~1.1; TPSA = 66.48 Ų (same functionality, different spatial arrangement); Rotatable bonds = 3
Quantified Difference	Δ Rotatable bonds = 1 (fewer degrees of conformational freedom in target); LogP difference approximately 0.2 units; TPSA identical but spatial distribution of polar surface area differs due to altered O-to-N distance
Conditions	Calculated values from SMILES-based prediction via the Leyan vendor database; experimental logP/logD values have not been published for this specific compound

Why This Matters

In early-stage drug discovery and lead optimization, the number of rotatable bonds and LogP are key determinants of oral bioavailability and membrane permeability; the more constrained target compound (2 rotatable bonds, LogP < 1) fits within typical lead-like criteria more closely than the 3-carbon-chain analog, guiding chemotype selection in library design.

GHS Hazard Classification and Safety Profile

The target compound carries a specific GHS hazard classification—H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)—assigned as GHS07 (Warning) . This classification is explicitly documented on the supplier's product page and provides a concrete safety handling framework. The analogous 2-((1S,2S)-1-amino-2-hydroxypropyl)-5-fluorophenol (CAS 1269970-24-2) is also supplied at 98% purity, but its specific GHS classification may differ based on batch-specific impurity profiles or supplier assessment . For procurement in regulated laboratory environments (e.g., GLP-compliant facilities), documented GHS classification is a prerequisite for chemical hygiene plan compliance.

GHS Classification

Specification review

H302-H315-H319-H335; GHS07 Warning; 14 precautionary codes documented

Documented safety classification supports laboratory handling integration

As reported by supplier; verify for local compliance

Evidence Dimension	GHS hazard classification and safe-handling documentation
Target Compound Data	H302-H315-H319-H335; GHS07 Warning; precautionary statements P261-P264-P270-P271-P280-P302+P352-P304+P340-P305+P351+P338-P330-P362+P364-P403+P233-P405-P501
Comparator Or Baseline	2-((1S,2S)-1-Amino-2-hydroxypropyl)-5-fluorophenol (CAS 1269970-24-2): GHS classification not uniformly reported across suppliers; available safety data not directly comparable
Quantified Difference	Target compound has a fully defined set of 14 precautionary codes; comparator safety documentation is sparser across available supplier databases
Conditions	As reported by Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.) based on regulatory hazard assessment

Why This Matters

For procurement in academic or industrial laboratories subject to OSHA hazard communication requirements or institutional chemical hygiene plans, pre-documented GHS classification reduces the administrative burden of hazard assessment and enables immediate integration into existing safety protocols.

Recommended Applications

Chiral Building Block for β-Adrenergic Ligand Synthesis

The (1S,2S) absolute configuration is analogous to the stereochemical pattern found in the amino-alcohol portion of certain cardioselective β-adrenoceptor blocking agents [1]. The target compound's unique InChI Key (FKBNNJMJRQQBOR-SSDLBLMSSA-N) provides unambiguous identity verification for use as a chiral intermediate in the synthesis of β1-selective antagonist candidates, where both the (S)-configuration at the amine-bearing carbon (C1) and the (S)-configuration at the hydroxyl-bearing carbon (C2) are required for receptor fit.

Scaffold for Fluorophenol-Based Enzyme Inhibitor SAR

The defined 2-fluoro-5-substituted phenol architecture differentiates this compound from its 2-substituted and 3-substituted regioisomers. In medicinal chemistry campaigns exploring fluorophenolic amino alcohols as ALDH1A or related enzyme inhibitors—a class where fluorinated phenolic amino alcohols have demonstrated IC₅₀ values in the nanomolar to low micromolar range—the regioisomeric identity determines both the enzyme binding pose and the phenol pKa, which governs ionization state at physiological pH [1]. Researchers constructing focused SAR libraries should use this specific regioisomer to ensure consistent pharmacophoric presentation.

Lead-Like Fragment for Fragment-Based Drug Discovery

With a molecular weight of 185.20 Da, calculated LogP of 0.91, TPSA of 66.48 Ų, and only 2 rotatable bonds [1], this compound satisfies the 'rule of three' criteria for fragment-based screening (MW < 300, LogP ≤ 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3). Its favorable calculated property profile supports its use as a fragment hit for targets where fluorophenolic amino alcohols have shown binding, including CCR5 and related chemokine receptors . Procurement of the (1S,2S) stereoisomer ensures consistent fragment screening data across multiple assay formats.

Reference Standard for Chiral HPLC Method Development

The target compound serves as a reference standard for developing chiral HPLC separation methods that resolve the (1S,2S) diastereomer from its (1S,2R) epimer (CAS 1213625-69-4) [1]. Given that the two epimers share identical molecular formula, molecular weight, and predicted achiral chromatographic retention behavior, a characterized sample of the (1S,2S) enantiomer is essential for establishing retention time markers on polysaccharide-based chiral stationary phases (e.g., Chiralpak IC or AD-H columns) . This application is critical for quality control of stereochemical purity in pharmaceutical intermediate production.

Application

Selection Property

Validation Focus

Chiral intermediate for β-adrenoceptor ligand studies

(1S,2S) configuration, InChI Key identity

Enantiomeric purity by chiral HPLC

Fluorophenol-based enzyme inhibitor SAR

5-position regioisomeric identity, predicted pKa context

Regioisomer-dependent binding interpretation

Fragment-based screening candidate

Reported low molecular weight and low rotatable bond count

Binding confirmation in target-based assays (requires experimental validation)

Chiral HPLC method development reference

Diastereomer separability from (1S,2R) epimer

Retention time differentiation on chiral columns

• [1] Louis WJ. 3-Aminopropoxyphenyl derivatives, their preparation and pharmaceutical compositions containing them. PCT/AU1985/000063 (WO1985004403A1). Compounds elicit highly cardioselective beta-1 adrenoceptor blockade. https://patents.justia.com/inventor/william-j-louis View Source